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Compound of Interest

Compound Name:
2-N-Boc-Amino-5-methoxybenzoic

acid

Cat. No.: B1302576 Get Quote

An In-depth Technical Guide to 2-N-Boc-amino-5-methoxybenzoic Acid

This technical guide provides a comprehensive overview of 2-N-Boc-amino-5-
methoxybenzoic acid, a key building block in pharmaceutical and chemical research.

Designed for researchers, scientists, and drug development professionals, this document

details the compound's identifiers, properties, a plausible synthetic route with a detailed

experimental protocol, and its applications.

Compound Identification and Properties
2-N-Boc-amino-5-methoxybenzoic acid, also known by its synonym 2-tert-

butoxycarbonylamino-5-methoxy-benzoic acid, is a derivative of benzoic acid. The introduction

of the tert-butyloxycarbonyl (Boc) protecting group on the amino functionality makes it a

valuable reagent in peptide synthesis and medicinal chemistry.

Table 1: Identifiers and Physicochemical Properties
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Identifier Value

CAS Number 262614-64-2

Molecular Formula C13H17NO5

Molecular Weight 267.28 g/mol [1]

IUPAC Name
2-[(tert-butoxycarbonyl)amino]-5-

methoxybenzoic acid

Canonical SMILES CC(C)(C)OC(=O)Nc1ccc(cc1C(=O)O)OC

InChI Key JBXGOBGRVPAQEQ-UHFFFAOYSA-N

Appearance White amorphous powder[1]

Melting Point 162-171 ºC[1]

Purity ≥ 99% (HPLC)[1]

Synthesis of 2-N-Boc-amino-5-methoxybenzoic Acid
The synthesis of 2-N-Boc-amino-5-methoxybenzoic acid can be achieved in a two-step

process starting from 5-methoxy-2-nitrobenzoic acid. The first step involves the reduction of the

nitro group to an amino group, followed by the protection of the resulting amine with a Boc

group.

Experimental Protocol
Step 1: Synthesis of 2-Amino-5-methoxybenzoic acid

This procedure is adapted from a known synthesis of 2-amino-5-methoxybenzoic acid.[2]

Materials:

5-Methoxy-2-nitrobenzoic acid (30.0 g, 152.2 mmol)

10% Palladium on carbon (Pd/C) (300 mg)

Tetrahydrofuran (THF) (250 mL)
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Hydrogen gas (H2)

Celite

Procedure:

To a solution of 5-methoxy-2-nitrobenzoic acid in THF, add the 10% Pd/C catalyst.

Stir the mixture at room temperature under a hydrogen balloon atmosphere for 18 hours.

Monitor the reaction completion using an appropriate analytical technique (e.g., TLC or

LCMS).

Upon completion, filter the reaction mixture through a pad of Celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to yield 2-amino-5-methoxybenzoic acid

as a solid.

Step 2: Boc-Protection of 2-Amino-5-methoxybenzoic acid

This is a general procedure for the Boc-protection of amino acids.

Materials:

2-Amino-5-methoxybenzoic acid (from Step 1)

Di-tert-butyl dicarbonate (Boc)2O

A suitable solvent (e.g., Dioxane, THF)

A suitable base (e.g., Sodium hydroxide, Triethylamine)

Water

Ethyl acetate

Aqueous acid (e.g., 1M HCl) for workup

Procedure:
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Dissolve 2-amino-5-methoxybenzoic acid in the chosen solvent, followed by the addition of

the base.

Add di-tert-butyl dicarbonate to the solution and stir at room temperature for several hours.

Monitor the reaction for the disappearance of the starting material.

Once the reaction is complete, remove the solvent under reduced pressure.

Perform an aqueous workup by adding water and ethyl acetate.

Acidify the aqueous layer with 1M HCl to precipitate the product.

Filter the precipitate, wash with water, and dry under vacuum to obtain 2-N-Boc-amino-5-
methoxybenzoic acid.

Synthesis Workflow

Step 1: Reduction Step 2: Boc Protection

5-Methoxy-2-nitrobenzoic acid H2, Pd/C
THF 2-Amino-5-methoxybenzoic acid (Boc)2O

Base, Solvent 2-N-Boc-amino-5-methoxybenzoic acid

Click to download full resolution via product page

Caption: Synthesis workflow for 2-N-Boc-amino-5-methoxybenzoic acid.

Applications in Research and Drug Development
While specific signaling pathways involving 2-N-Boc-amino-5-methoxybenzoic acid are not

extensively documented in publicly available literature, its precursor, 2-amino-5-

methoxybenzoic acid, is a known intermediate in the synthesis of various pharmaceuticals.[3]

The Boc-protected form is particularly valuable in solid-phase peptide synthesis and as a

building block in the creation of complex organic molecules with potential therapeutic

applications.
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The presence of the methoxy and carboxylic acid groups on the aromatic ring allows for diverse

chemical modifications, making it a versatile scaffold in medicinal chemistry for the

development of novel compounds targeting a range of biological pathways. Its utility is

highlighted in the synthesis of anti-inflammatory and analgesic agents.[3]

Signaling Pathways
Detailed information on the specific signaling pathways directly modulated by 2-N-Boc-amino-
5-methoxybenzoic acid is not readily available. As a protected amino acid derivative, its

primary role is as a synthetic intermediate. The biological activity of the final compounds

synthesized using this building block would determine their interaction with specific signaling

pathways.

Conclusion
2-N-Boc-amino-5-methoxybenzoic acid is a crucial reagent for chemists in the

pharmaceutical and life sciences industries. Its well-defined structure and the presence of the

Boc protecting group facilitate its use in the controlled synthesis of complex molecules. While

direct biological activity and pathway interactions are not the primary focus of this intermediate,

its role as a foundational element in the discovery of new therapeutic agents is of significant

importance. Further research into the derivatives of this compound may yet uncover novel

biological functions and interactions with key cellular signaling cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1302576#2-n-boc-amino-5-methoxybenzoic-acid-
cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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